Cas no 1091073-98-1 (2,5-dichloro-N-(4-phenyloxan-4-yl)methylbenzamide)

• Product Name: 2,5-dichloro-N-(4-phenyloxan-4-yl)methylbenzamide
• CAS No: 1091073-98-1
• MF: C₁₉H₁₉Cl₂NO₂
• MW: 364.265663385391
• CID: 6025294
• PubChem ID: 27448808
• Update Time: 2025-05-19

2,5-dichloro-N-(4-phenyloxan-4-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(4-phenyloxan-4-yl)methylbenzamide
• 2,5-dichloro-N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)benzamide
• AKOS024507030
• CCG-355806
• F5327-0044
• 1091073-98-1
• 2,5-dichloro-N-[(4-phenyloxan-4-yl)methyl]benzamide
• VU0642070-1

• Inchi： 1S/C19H19Cl2NO2/c20-15-6-7-17(21)16(12-15)18(23)22-13-19(8-10-24-11-9-19)14-4-2-1-3-5-14/h1-7,12H,8-11,13H2,(H,22,23)
• InChI Key： GKULGURSTZMWPH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(NCC1(C2C=CC=CC=2)CCOCC1)=O)Cl

Computed Properties

• Exact Mass: 363.0792842g/mol
• Monoisotopic Mass: 363.0792842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,5-dichloro-N-(4-phenyloxan-4-yl)methylbenzamide

Professional Introduction to Compound with CAS No. 1091073-98-1 and Product Name: 2,5-dichloro-N-(4-phenyloxan-4-yl)methylbenzamide

The compound with the CAS number 1091073-98-1 and the product name 2,5-dichloro-N-(4-phenyloxan-4-yl)methylbenzamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various therapeutic areas. The molecular structure of this compound incorporates both chloro and phenyloxane substituents, which contribute to its distinct chemical behavior and reactivity.

In recent years, there has been a growing interest in the development of novel molecules that can interact with biological targets in a highly specific manner. The 2,5-dichloro-N-(4-phenyloxan-4-yl)methylbenzamide molecule, with its intricate architecture, presents an intriguing opportunity for such interactions. The presence of the 2,5-dichloro group enhances the electrophilicity of the benzamide core, making it a versatile scaffold for further derivatization and functionalization. This property is particularly valuable in medicinal chemistry, where such modifications can lead to improved pharmacokinetic profiles and enhanced binding affinity.

The 4-phenyloxan-4-ylmethyl moiety adds another layer of complexity to the compound's structure. This group not only contributes to the overall steric bulk but also introduces a hydrophobic region that can interact favorably with lipid-rich environments within biological systems. Such interactions are crucial for compounds intended to penetrate cellular membranes or target intracellular receptors. The phenyloxane ring is known for its stability and resistance to metabolic degradation, which makes it an attractive component for drug candidates designed to exhibit prolonged activity.

Recent studies have highlighted the importance of 2,5-dichloro-N-(4-phenyloxan-4-yl)methylbenzamide in the context of developing new therapeutic agents. Research has demonstrated that this compound exhibits promising activity against a range of biological targets, including enzymes and receptors involved in inflammatory pathways. The dichloro substitution pattern on the benzamide core is particularly noteworthy, as it has been shown to enhance binding affinity through electrostatic interactions and hydrogen bonding. These findings are consistent with broader trends in drug discovery, where optimizing molecular structure through strategic functionalization leads to more effective therapeutic outcomes.

The role of 4-phenyloxan-4-ylmethylbenzamide derivatives in modulating biological processes has also been explored in detail. Studies have indicated that this moiety can influence the pharmacokinetic properties of a molecule by affecting its solubility and metabolic stability. The phenyloxane ring's ability to form stable complexes with biological targets suggests that it could be a key factor in designing drugs with improved bioavailability and reduced off-target effects. These attributes are particularly relevant in the development of next-generation therapeutics aimed at treating complex diseases.

In addition to its structural features, 2,5-dichloro-N-(4-phenyloxan-4-yl)methylbenzamide has shown potential in preclinical models as a lead compound for further optimization. Researchers have leveraged computational modeling techniques to predict how modifications to the molecule could enhance its therapeutic efficacy. These simulations have guided the synthesis of analogs with improved pharmacological profiles, demonstrating the compound's versatility as a starting point for drug development. The integration of experimental data with computational methods underscores the interdisciplinary nature of modern pharmaceutical research.

The compound's relevance extends beyond academic research into practical applications. Pharmaceutical companies are increasingly interested in exploring novel scaffolds like 2,5-dichloro-N-(4-phenyloxan-4-yl)methylbenzamide for their potential to address unmet medical needs. The combination of structural features that enhance binding affinity and metabolic stability makes it an attractive candidate for further development into clinical candidates. As drug discovery continues to evolve, compounds like this one represent a promising direction for innovation.

Future research endeavors will likely focus on refining synthetic routes to produce 2,5-dichloro-N-(4-phenyloxan-4-yl)methylbenzamide more efficiently and exploring its interactions with additional biological targets. The insights gained from these studies could pave the way for new therapeutic strategies targeting various diseases. The compound's unique combination of structural elements positions it as a valuable asset in the ongoing quest to develop safer and more effective medications.

In conclusion, 2,5-dichloro-N-(4-phenyloxan-4-yl)methylbenzamide (CAS No. 1091073-98-1) stands out as a significant molecule in chemical and pharmaceutical research due to its innovative structure and multifaceted applications. Its potential as a lead compound for drug development underscores the importance of continued exploration in this field. As scientific understanding advances, compounds like this one will play an increasingly crucial role in shaping the future of medicine.